Cas no 1426290-66-5 ({[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride)

• Product Name: {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride
• CAS No: 1426290-66-5
• MF: C₈H₉Cl₂N₅
• MW: 246.096558332443
• MDL: MFCD24387591
• CID: 5576697
• PubChem ID: 72716162
• Update Time: 2025-06-14

{[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

• MDL： MFCD24387591
• Inchi： 1S/C8H8ClN5.ClH/c9-6-2-1-3-7(4-6)14-8(5-10)11-12-13-14;/h1-4H,5,10H2;1H
• InChI Key： ZCJXSFPFVRXNPW-UHFFFAOYSA-N
• SMILES： C(C1=NN=NN1C1C=CC=C(Cl)C=1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride

Comprehensive Overview of {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS No. 1426290-66-5)

The compound {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride (CAS No. 1426290-66-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrazole ring and chlorophenyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key reasons for the growing interest in {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride is its role in medicinal chemistry. The tetrazole group is known for its bioisosteric properties, often serving as a carboxylic acid surrogate, which enhances metabolic stability and bioavailability. This makes the compound valuable for designing small-molecule inhibitors and therapeutic agents. Recent studies have highlighted its applicability in developing anti-diabetic and anti-inflammatory compounds, aligning with current healthcare trends focused on chronic disease management.

From a synthetic perspective, the chlorophenyl substituent in CAS No. 1426290-66-5 introduces electron-withdrawing characteristics, which can influence the reactivity and selectivity of subsequent chemical transformations. This property is particularly useful in cross-coupling reactions and catalyzed processes, which are widely employed in modern organic synthesis. As the demand for green chemistry and sustainable practices rises, researchers are also investigating eco-friendly methods to produce this compound, such as microwave-assisted synthesis or flow chemistry techniques.

In addition to its pharmaceutical applications, {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride has potential uses in agrochemicals. The tetrazole scaffold is found in several herbicides and pesticides, where it contributes to efficacy and environmental stability. With the global push toward sustainable agriculture, this compound could play a role in developing next-generation crop protection agents that minimize ecological impact.

Analytical characterization of CAS No. 1426290-66-5 is another area of focus. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research and industrial applications. Furthermore, computational tools such as molecular docking and QSAR modeling are being used to predict its interactions with biological targets, accelerating the discovery process.

The commercial availability of {[1-(3-chlorophenyl)-1H-tetrazol-5-yl]methyl}amine hydrochloride has also expanded, with suppliers offering it as a building block for custom synthesis. This accessibility supports innovation in drug development and material science, where tailored compounds are increasingly in demand. As the scientific community continues to explore its potential, CAS No. 1426290-66-5 remains a compound of significant interest for both academic and industrial researchers.